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Compound of Interest

Compound Name: Choline Bromide

Cat. No.: B1294331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of choline bromide as a redox-active electrolyte in hybrid supercapacitors. The information is

targeted toward researchers and scientists in the fields of materials science, electrochemistry,

and energy storage.

Introduction
Choline bromide (ChBr) has emerged as a promising and novel aqueous electrolyte for hybrid

supercapacitors (HSCs).[1] Its application addresses the growing demand for efficient and

sustainable energy storage solutions. Choline-based salts are attractive for electrolyte

development due to their low cost, biodegradability, high water solubility, and low toxicity

compared to conventional ionic liquid cations.[2] This document outlines the physicochemical

properties of choline bromide electrolytes, the performance characteristics of HSCs

employing these electrolytes, and detailed protocols for their fabrication and testing.

Hybrid supercapacitors bridge the performance gap between traditional electric double-layer

capacitors (EDLCs) and batteries by combining a battery-type redox electrode with a capacitor-

type electrode.[1] The use of a redox-active electrolyte like choline bromide further enhances

the energy storage capacity of the device through Faradaic reactions. In this system, the

bromide/tribromide (Br⁻/Br₃⁻) redox couple significantly contributes to the capacitance.[1]
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Physicochemical Properties of Choline Bromide
Electrolytes
The optimal concentration of choline bromide in an aqueous solution is crucial for maximizing

the performance of a hybrid supercapacitor. An optimized concentration of 3.5 M ChBr has

been shown to exhibit a favorable combination of high ionic conductivity and a wide

electrochemical stability window.[1]

Table 1: Physicochemical Properties of 3.5 M Choline Bromide Electrolyte

Property Value Reference

Ionic Conductivity 79.56 mS cm⁻¹ [1]

Viscosity 3.15 mPas [1]

Density 1.14 g cm⁻³ [1]

Electrochemical Stability

Window (ESW)
Up to 1.9 V [1]

Performance of Choline Bromide-Based Hybrid
Supercapacitors
Hybrid supercapacitors utilizing a 3.5 M choline bromide electrolyte and microporous carbon

electrodes (e.g., Maxsorb) have demonstrated impressive performance metrics.

Table 2: Electrochemical Performance of Choline Bromide HSC
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Parameter Value Conditions Reference

Specific Capacitance 330 F g⁻¹ 0.5 A g⁻¹ [1]

Specific Capacitance 300 F g⁻¹ 5 A g⁻¹ [1]

Specific Energy 41 Wh kg⁻¹ 0.5 A g⁻¹ [1]

Specific Energy 36 Wh kg⁻¹ 5 A g⁻¹ [1]

Coulombic Efficiency 97% - [1]

Cycling Stability Good
10,000 cycles at 2 A

g⁻¹
[1]

Experimental Protocols
The following sections provide detailed methodologies for the preparation of the electrolyte,

fabrication of the hybrid supercapacitor, and subsequent electrochemical characterization.

Preparation of Choline Bromide Electrolyte
Materials:

Choline bromide (ChBr) salt (98% purity)

Deionized water

Protocol:

Dry the choline bromide salt in a vacuum oven at 100 °C for 24 hours to remove any

residual moisture.

Prepare a 3.5 M aqueous solution by dissolving the appropriate amount of dried choline
bromide in deionized water.

Stir the solution until the salt is completely dissolved.

Fabrication of Hybrid Supercapacitor
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Materials:

Microporous activated carbon (e.g., Maxsorb)

Polyvinylidene fluoride (PVDF) binder

N-Methyl-2-pyrrolidone (NMP) solvent

Carbon paper current collectors

Separator (e.g., cellulose-based)

3.5 M Choline Bromide electrolyte

Protocol:

Prepare a slurry by mixing the activated carbon, PVDF binder, and NMP solvent in a weight

ratio of 85:15 (activated carbon:PVDF).

Homogenize the slurry using a planetary mixer or a similar apparatus.

Coat the slurry onto the carbon paper current collectors.

Dry the coated electrodes in a vacuum oven at 120 °C for 12 hours to remove the solvent.

Assemble a two-electrode cell in a Swagelok-type configuration.

Place a separator between the two electrodes.

Add the 3.5 M choline bromide electrolyte to the assembly, ensuring the electrodes and

separator are fully wetted.

Electrochemical Measurements
Equipment:

Potentiostat/Galvanostat (e.g., Bio-Logic VMP-300)

Protocols:
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Cyclic Voltammetry (CV):

Perform CV scans at various scan rates (e.g., 2, 5, 10, 20, 50, 100 mV s⁻¹) within the

operating voltage window (e.g., 0 to 1.9 V) to evaluate the capacitive behavior and identify

redox peaks.

Galvanostatic Charge-Discharge (GCD):

Conduct GCD tests at different current densities (e.g., 0.5, 1, 2, 5 A g⁻¹) to determine the

specific capacitance, energy density, and power density.

Calculate the specific capacitance (C) from the discharge curve using the formula: C = (I *

Δt) / (m * ΔV), where I is the discharge current, Δt is the discharge time, m is the mass of

the active material on one electrode, and ΔV is the voltage window.

Calculate the specific energy (E) using: E = (C * ΔV²) / (2 * 3.6).

Calculate the specific power (P) using: P = (E * 3600) / Δt.

Electrochemical Impedance Spectroscopy (EIS):

Perform EIS measurements over a frequency range (e.g., 100 kHz to 10 mHz) with a

small AC amplitude (e.g., 5 mV) to analyze the internal resistance and ion diffusion

kinetics of the device.

Cycling Stability:

Subject the device to long-term cycling by repeatedly charging and discharging at a

constant current density (e.g., 2 A g⁻¹) for a large number of cycles (e.g., 10,000) to

evaluate its durability and capacitance retention.

Visualizations
Signaling Pathway: Charge Storage Mechanism
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Hybrid Supercapacitor Electrodes Choline Bromide Electrolyte

Positive Electrode
(Capacitor-Type)

Choline Cations
(C₅H₁₄NO⁺)

EDL Formation
(Non-Faradaic)

Negative Electrode
(Battery-Type)

Bromide Anions
(Br⁻)

Redox Reaction
(Faradaic)

Tribromide Anions
(Br₃⁻)

Br⁻ ↔ Br₃⁻ + 2e⁻

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Device Fabrication

Electrochemical Testing

Slurry Preparation
(Activated Carbon, PVDF, NMP)

Electrode Coating
(on Carbon Paper)

Drying
(120°C, 12h)

Cell Assembly
(Swagelok-type)

Electrolyte Addition
(3.5M Choline Bromide)

Cyclic Voltammetry (CV) Galvanostatic Charge-Discharge (GCD) Electrochemical Impedance Spectroscopy (EIS) Cycling Stability Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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